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Compound of Interest

Compound Name: Trihydro(tetrahydrofuran)boron-d3

Cat. No.: B15555618

Essential Safety and Handling Guide for
Trihydro(tetrahydrofuran)boron-d3

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of
Trihydro(tetrahydrofuran)boron-d3, a deuterated analog of Borane-tetrahydrofuran complex.
The safety precautions for the deuterated compound are identical to those for the non-
deuterated form. This document is intended to supplement, not replace, your institution's
standard operating procedures and a thorough review of the Safety Data Sheet (SDS).

Immediate Safety Information

Trihydro(tetrahydrofuran)boron-d3 is a highly flammable and water-reactive compound that
may form explosive peroxides upon storage.[1][2] It is crucial to handle this reagent under an
inert atmosphere, away from ignition sources and water.[3][4][5]

Emergency Contact: In case of an emergency, immediately contact your institution's
Environmental Health and Safety (EHS) office and follow their established protocols.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling
Trihydro(tetrahydrofuran)boron-d3. The following table summarizes the required PPE.
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Personal Protective

Specifications and

Body Part _ )
Equipment Regulations
Must conform to OSHA 29
Safety Goggles and Face
Eyes/Face Shield CFR 1910.133 or European
ie
Standard EN166.[3]
Wear fire/flame resistant and
impervious clothing.[4] Gloves
Ski Flame-Resistant Lab Coat and  must be inspected prior to use
in

Impervious Gloves

and satisfy EU Directive
89/686/EEC and the standard
EN 374.[4]

Respiratory

Chemical Fume Hood or

Respirator

All handling should occur in a
well-ventilated area, preferably
a chemical fume hood.[6] If
exposure limits are exceeded,
use a NIOSH/MSHA or
European Standard EN 149

approved respirator.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of this reagent. The following workflow
outlines the key steps from preparation to temporary storage.
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Preparation

1. Prepare Work Area
- Ensure fume hood is certified.
- Remove all flammables and water sources.
- Post warning signs.

2. Don PPE
- Wear specified eye/face, skin, and respiratory protection.

3. Assemble Materials
- Obtain reagent, inert gas supply, and necessary glassware.
- Have quenching and spill materials ready.

Handlin,
& \

4. Establish Inert Atmosphere
- Purge reaction vessel with nitrogen or argon.

5. Transfer Reagent
- Use syringe or cannula techniques.
- Ground and bond all equipment to prevent static discharge.

6. Perform Reaction
- Monitor reaction closely.
- Maintain inert atmosphere and temperature control.

N

C‘ 'eanup & Storage

7. Quench Excess Reagent
- Slowly add to a suitable solvent (e.g., isopropanol).
- Control temperature with an ice bath.

8. Dispose of Waste
- Segregate waste streams (solid vs. liquid).
- Label waste containers clearly.

9. Store Unused Reagent
- Store in a cool, dry, well-ventilated area.
- Keep under an inert atmosphere and away from incompatibles.

J

Click to download full resolution via product page

Caption: Step-by-step workflow for handling Trihydro(tetrahydrofuran)boron-d3.
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Disposal Plan

Proper disposal of Trihydro(tetrahydrofuran)boron-d3 and associated waste is critical to

ensure safety and environmental compliance.
Waste Streams:
e Unused Reagent and Contaminated Solutions:

o Quenching: Excess or unreacted Trihydro(tetrahydrofuran)boron-d3 must be quenched
before disposal. A recommended method is the slow addition of the borane solution to a
stirred, cooled (ice bath) flask containing an alcohol such as isopropanol. The reaction can
be vigorous, so the addition must be controlled carefully.

o Collection: Collect the quenched solution in a clearly labeled hazardous waste container.
o Contaminated Solid Waste:

o Collection: All solid materials that have come into contact with
Trihydro(tetrahydrofuran)boron-d3, such as gloves, absorbent pads, and glassware,
should be collected in a separate, clearly labeled hazardous waste container.

o Treatment: Do not attempt to decontaminate solid waste with water.[6]
Labeling and Storage of Waste:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name, and the associated hazards (Flammable, Water-Reactive).

» Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.
Regulatory Compliance:

« All waste disposal must be conducted in accordance with local, state, and federal

regulations.[7]
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o Consult your institution's EHS department for specific guidance on waste stream
management and disposal procedures. Chemical waste generators are responsible for the
correct classification and disposal of their waste.[3][5]

Spill and Emergency Procedures
Minor Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand,
earth, or vermiculite.[6]

e Do NOT use water or combustible materials.[6]

» Using non-sparking tools, collect the absorbed material into a loosely-covered container for
disposal.[6][8]

o Ventilate the area and wash the spill site once the material is removed.

Major Spills:

Evacuate the area immediately and alert others.

Contact your institution's emergency response team and EHS department.

Provide them with the location and nature of the spill.

Do not attempt to clean up a major spill without specialized training and equipment.

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[3][6]
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 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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